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Introduction:

Hydnocarpin is a flavonolignan first isolated from Hydnocarpus wightiana.[1] Flavonolignans

are a class of natural products formed by the oxidative coupling of a flavonoid and a

phenylpropanoid unit.[1][2] The structural elucidation of these complex molecules is crucial for

understanding their biological activity and for potential drug development. Nuclear Magnetic

Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of

the constitution and stereochemistry of flavonolignans like Hydnocarpin. This document

provides detailed application notes and protocols for the structural elucidation of Hydnocarpin
using a suite of NMR experiments. A key challenge in the characterization of Hydnocarpin is

its close structural similarity to its regioisomer, Hydnocarpin-D, which often leads to nearly

identical NMR spectra, making careful and comprehensive analysis essential.[1][2]
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The following tables summarize the ¹H and ¹³C NMR chemical shift data for Hydnocarpin,

typically recorded in DMSO-d₆.

Table 1: ¹H NMR Chemical Shift Data of Hydnocarpin

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

3 6.85 s

6 6.19 d 2.1

8 6.48 d 2.1

2' 7.55 d 2.2

5' 6.91 d 8.3

6' 7.58 dd 8.3, 2.2

7 5.05 d 8.0

8 4.40 m

9a 3.85 m

9b 3.70 m

2'' 7.05 d 1.8

5'' 6.88 d 8.1

6'' 6.78 dd 8.1, 1.8

OMe (3'') 3.80 s

OH (5) 12.95 s

OH (7) 9.70 br s

OH (4') 9.55 br s

OH (4'') 8.90 s

Note: Chemical shifts can vary slightly depending on the solvent and concentration.
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Table 2: ¹³C NMR Chemical Shift Data of Hydnocarpin[3]
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Position Chemical Shift (δ, ppm)

2 164.2

3 103.8

4 181.6

5 157.3

6 98.5

7 161.4

8 93.9

9 161.3

10 103.8

1' 123.6

2' 114.6

3' 143.6

4' 147.2

5' 116.7

6' 119.3

7 78.9

8 76.5

9 60.1

1'' 131.5

2'' 112.3

3'' 147.8

4'' 145.5

5'' 115.8
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6'' 119.0

OMe (3'') 56.2

Experimental Protocols
Detailed methodologies for the key NMR experiments required for the structural elucidation of

Hydnocarpin are provided below.

1. Sample Preparation:

Dissolve 5-10 mg of purified Hydnocarpin in approximately 0.6 mL of deuterated dimethyl

sulfoxide (DMSO-d₆).

Filter the solution into a 5 mm NMR tube.

The use of DMSO-d₆ is recommended as it is a good solvent for flavonolignans and allows

for the observation of exchangeable protons (e.g., hydroxyl groups).

2. 1D NMR Spectroscopy:

¹H NMR:

Spectrometer: 400 MHz or higher.

Pulse Program: Standard single pulse (zg30).

Temperature: 298 K.

Spectral Width: 0-14 ppm.

Number of Scans: 16-64, depending on concentration.

Relaxation Delay: 2.0 s.

¹³C NMR:

Spectrometer: 100 MHz or higher.
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Pulse Program: Standard single pulse with proton decoupling (zgpg30).

Temperature: 298 K.

Spectral Width: 0-200 ppm.

Number of Scans: 1024-4096, depending on concentration.

Relaxation Delay: 2.0 s.

3. 2D NMR Spectroscopy:

COSY (Correlation Spectroscopy):

Purpose: To identify proton-proton (¹H-¹H) spin-spin coupling networks.

Pulse Program: Standard COSY (cosygpqf).

Data Points: 2048 in F2, 256-512 in F1.

Number of Scans: 4-8 per increment.

HSQC (Heteronuclear Single Quantum Coherence):

Purpose: To identify direct one-bond proton-carbon (¹H-¹³C) correlations.[4]

Pulse Program: Standard HSQC with sensitivity enhancement (hsqcedetgpsisp2.2).

Spectral Width (F2 - ¹H): 0-14 ppm.

Spectral Width (F1 - ¹³C): 0-180 ppm.

Number of Scans: 8-16 per increment.

HMBC (Heteronuclear Multiple Bond Correlation):

Purpose: To identify long-range (typically 2-3 bond) proton-carbon (¹H-¹³C) correlations.[4]

Pulse Program: Standard HMBC (hmbcgplpndqf).
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Spectral Width (F2 - ¹H): 0-14 ppm.

Spectral Width (F1 - ¹³C): 0-200 ppm.

Number of Scans: 16-32 per increment.

Long-range coupling delay: Optimized for a J-coupling of 8 Hz.

NOESY (Nuclear Overhauser Effect Spectroscopy):

Purpose: To identify protons that are close in space, which helps in determining the

relative stereochemistry.

Pulse Program: Standard NOESY (noesygpph).

Mixing Time: 300-800 ms.

Number of Scans: 8-16 per increment.
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Flavonoid Moiety Dioxane Ring Linkage Phenylpropanoid Moiety

H-6

δ 6.19

C-5

δ 157.3

³J

C-7

δ 161.4

²J

C-10

δ 103.8

³J

H-8

δ 6.48

²J

C-9

δ 161.3

²J

H-2'

δ 7.55

C-2

δ 164.2

³J

C-4'

δ 147.2

³J

H-6'

δ 7.58

³J²J

H-7

δ 5.05

C-9

δ 60.1

²J

C-1''

δ 131.5

³J

H-8

δ 4.40

C-8

δ 76.5

¹J (in HSQC)

H-2''

δ 7.05

C-4''

δ 145.5

³J

OMe

δ 3.80

C-3''

δ 147.8

³J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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